Cas no 2228637-33-8 (2-(1-benzothiophen-3-yloxy)ethan-1-amine)

• Product Name: 2-(1-benzothiophen-3-yloxy)ethan-1-amine
• CAS No: 2228637-33-8
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 6318291
• PubChem ID: 165680336
• Update Time: 2025-11-05

2-(1-benzothiophen-3-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-3-yloxy)ethan-1-amine
• EN300-1806094
• 2228637-33-8

• Inchi： 1S/C10H11NOS/c11-5-6-12-9-7-13-10-4-2-1-3-8(9)10/h1-4,7H,5-6,11H2
• InChI Key： JCSRUGMYJQRQRG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)OCCN

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(1-benzothiophen-3-yloxy)ethan-1-amine

Comprehensive Overview of 2-(1-benzothiophen-3-yloxy)ethan-1-amine (CAS No. 2228637-33-8)

2-(1-benzothiophen-3-yloxy)ethan-1-amine, with the CAS number 2228637-33-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzothiophene core and ethoxyamine side chain, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and functional material development.

The structural motif of benzothiophene is a key feature of this compound, contributing to its electronic and binding properties. This aromatic heterocycle is known for its stability and versatility, often utilized in the design of pharmaceutical agents and organic semiconductors. The ethoxyamine moiety further enhances its reactivity, enabling diverse functionalization pathways. Such characteristics align with current trends in precision medicine and green chemistry, where efficient and sustainable synthesis methods are prioritized.

In recent years, the demand for high-purity intermediates like 2-(1-benzothiophen-3-yloxy)ethan-1-amine has surged, driven by advancements in small-molecule therapeutics and catalysis. Its CAS registry number 2228637-33-8 ensures precise identification in global chemical databases, facilitating regulatory compliance and research reproducibility. Frequently searched questions include: "How to synthesize 2-(1-benzothiophen-3-yloxy)ethan-1-amine?" and "What are the applications of benzothiophene derivatives?"—reflecting the compound's relevance in both academic and industrial settings.

From an SEO perspective, this compound intersects with trending topics such as biodegradable materials and targeted drug delivery systems. Its potential role in cancer research and neurodegenerative disease studies further amplifies its visibility in scientific literature. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, addressing another frequent query: "How to analyze 2-(1-benzothiophen-3-yloxy)ethan-1-amine?"

In summary, 2-(1-benzothiophen-3-yloxy)ethan-1-amine (CAS 2228637-33-8) represents a critical building block in modern chemistry. Its multifaceted applications and alignment with cutting-edge research underscore its importance. As innovation continues, this compound is poised to play a pivotal role in addressing challenges across healthcare, energy storage, and environmental science.